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Introduction

Sskl (Suppressor of Sensor Kinase) is a key response regulator protein in the High Osmolarity
Glycerol (HOG) signaling pathway in Saccharomyces cerevisiae (budding yeast). This pathway
is crucial for adaptation to osmotic stress. The phosphorylation state of Ssk1 is a critical
determinant of its activity; under normal osmotic conditions, Sskl is phosphorylated, which
keeps the HOG pathway inactive. Upon hyperosmotic shock, Sskl1 becomes
dephosphorylated, leading to the activation of the downstream MAP kinase cascade and
subsequent glycerol production to counteract the osmotic stress.

These application notes provide detailed protocols for studying the phosphorylation of Ssk1, a
critical event in the yeast osmotic stress response. The methodologies described are essential
for researchers investigating signal transduction, stress responses, and for professionals in
drug development targeting related pathways in pathogenic fungi.

Ssk1 Signaling Pathway

Under normal osmolarity, the transmembrane histidine kinase SInl autophosphorylates and
transfers the phosphate group to the phosphotransfer protein Ypdl. Ypdl, in turn,
phosphorylates the receiver domain of Sskl1. This phosphorylation keeps Sskl in an inactive
state. Increased external osmolarity inhibits SInl kinase activity, leading to the accumulation of
unphosphorylated Sskl. Unphosphorylated Sskl then activates the downstream MAP kinase
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kinase kinase (MAPKKK) Ssk2 (and its homolog Ssk22), which initiates a phosphorylation
cascade through the MAPKK Pbs2 and the MAPK Hogl. Activated Hogl mediates the cellular
response to osmotic stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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